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Compound of Interest

Compound Name: Buergerinin B

Cat. No.: B15589804

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet in-depth overview of the core molecular and
physical properties of Buergerinin B, a natural iridoid compound. The information presented is
intended to support research and development activities by providing accurate and readily
accessible data.

Core Physicochemical Data

Buergerinin B is a naturally occurring compound that has been identified in plant species such
as Scrophularia buergeriana and Scrophularia ningpoensis[1][2]. Its fundamental chemical and
physical properties are summarized below.
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Property Value Source
Molecular Formula C9H1405 [1103114]
Molecular Weight 202.20 g/mol [1][3]
(4aS,5R,7S,7aR)-4a,5,7-
trihydroxy-7-methyl-4,5,6,7a-
IUPAC Name [1]
tetrahydro-1H-
cyclopenta[c]pyran-3-one
CAS Number 919769-83-8 [31[4]
Appearance Powder [4]
Melting Point 159-160 °C [5]
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Elemental Composition of Buergerinin B

The molecular formula C9H1405 dictates the elemental makeup of Buergerinin B. The

following diagram illustrates the constituent elements and their counts within a single molecule.
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Elemental composition of a single Buergerinin B molecule.

While detailed experimental protocols for the synthesis or extensive biological assays of
Buergerinin B are not widely documented in publicly accessible literature, the foundational
data provided in this guide serves as a critical starting point for further investigation into its
potential therapeutic applications. The precise molecular weight and formula are essential for a
range of experimental designs, including dosage calculations, analytical method development,
and interpretation of mass spectrometry data. Researchers are encouraged to consult
specialized chemical databases for any newly published information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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